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Compound of Interest

Compound Name: MDL-811

Cat. No.: B12377240 Get Quote

Technical Support Center: MDL-811 Powder
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the proper storage, handling,

and use of MDL-811 powder in a research setting. The following troubleshooting guides and

frequently asked questions (FAQs) are designed to address specific issues that may be

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is MDL-811 and what is its mechanism of action?

MDL-811 is a selective, allosteric activator of Sirtuin 6 (SIRT6).[1] SIRT6 is an NAD+-

dependent protein deacetylase that plays a crucial role in various cellular processes, including

DNA repair, metabolism, and inflammation.[2][3] MDL-811 enhances the catalytic efficiency of

SIRT6, leading to the deacetylation of its target proteins.[4]

Q2: What are the primary research applications for MDL-811?

MDL-811 has demonstrated anti-inflammatory, anti-tumor, and neuroprotective properties.[1] It

is frequently used in studies related to colorectal cancer and ischemic stroke.[1] Research also

indicates its potential in studying aging and metabolic diseases due to the central role of SIRT6

in these processes.[3][5]

Q3: What are the recommended storage conditions for MDL-811 powder and solutions?
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Proper storage is critical to maintain the stability and activity of MDL-811. Please refer to the

table below for detailed storage guidelines.

Data Presentation: Storage and Handling of MDL-
811

Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years Protect from moisture.

4°C 2 years
For shorter-term

storage.

Solution in Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Q4: How should MDL-811 powder be handled safely?

As a powdered chemical, standard laboratory safety precautions should be followed. While a

specific Safety Data Sheet (SDS) for MDL-811 is not publicly available, general safe handling

practices for chemical powders should be observed. This includes using personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area

or a chemical fume hood to avoid inhalation of the powder. Avoid contact with skin and eyes.

Experimental Protocols & Troubleshooting
This section provides guidance on preparing MDL-811 solutions and troubleshooting common

experimental issues.

Protocol for Preparing a Stock Solution
MDL-811 is soluble in DMSO at a concentration of 100 mg/mL.[1]
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Materials:

MDL-811 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Ultrasonic bath (optional)

Procedure:

Equilibrate the MDL-811 powder to room temperature before opening the vial to prevent

condensation.

Weigh the desired amount of MDL-811 powder in a sterile tube.

Add the appropriate volume of fresh DMSO to achieve the desired concentration. Due to the

hygroscopic nature of DMSO, using a newly opened bottle is recommended to ensure

optimal solubility.

Vortex the solution to mix. If the powder does not fully dissolve, sonication can be used to aid

dissolution.[1]

Once dissolved, aliquot the stock solution into smaller volumes to minimize freeze-thaw

cycles.

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12377240?utm_src=pdf-body
https://www.benchchem.com/product/b12377240?utm_src=pdf-body
https://www.benchchem.com/product/b12377240?utm_src=pdf-body
https://www.medchemexpress.com/mdl-811.html
https://www.medchemexpress.com/mdl-811.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Troubleshooting Steps

Poor Solubility

1. MDL-811 powder has

absorbed moisture.2. DMSO is

not of high purity or has

absorbed water.3.

Concentration is too high.

1. Ensure the powder is stored

in a desiccator.2. Use a fresh,

unopened bottle of anhydrous

DMSO.3. Try preparing a more

dilute stock solution.4. Use an

ultrasonic bath to aid

dissolution.[1]

Compound Precipitation in

Media

1. The final concentration of

MDL-811 in the aqueous cell

culture medium is too high.2.

The final concentration of

DMSO is too high, causing

cellular stress.

1. Ensure the final

concentration of the compound

is within the recommended

working range for your cell

type.2. Keep the final DMSO

concentration in the culture

medium low (typically

<0.5%).3. Prepare fresh

dilutions for each experiment.

Inconsistent or No Biological

Activity

1. Improper storage leading to

compound degradation.2.

Repeated freeze-thaw cycles

of the stock solution.3.

Incorrect dosage or treatment

time.

1. Verify that the powder and

stock solutions have been

stored at the correct

temperatures.2. Always use

fresh aliquots for

experiments.3. Perform a

dose-response and time-

course experiment to

determine the optimal

conditions for your

experimental system. The

EC50 of MDL-811 is 5.7 μM.[1]

Unexpected Off-Target Effects 1. The concentration of MDL-

811 used is too high.2. The

observed phenotype is not

directly mediated by SIRT6.

1. Use the lowest effective

concentration possible, guided

by dose-response curves.2.

Include appropriate controls,

such as a negative control

compound or SIRT6
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knockdown/knockout cells, to

confirm that the observed

effects are SIRT6-dependent.

[6]

Variability in In Vivo Results

1. Poor bioavailability of the

compound.2. Improper

formulation for in vivo

administration.

1. For in vivo experiments, it is

recommended to prepare fresh

solutions on the day of use.

[1]2. A suggested formulation

for intraperitoneal injection is

5% DMSO, 30% PEG-400,

and 65% saline.
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Caption: Workflow for handling and preparing MDL-811.
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Caption: Activation of SIRT6 signaling by MDL-811.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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